Cas no 869564-46-5 (1-Tert-butyl 2-methyl 5-hydroxypiperidine-1,2-dicarboxylate)

• Product Name: 1-Tert-butyl 2-methyl 5-hydroxypiperidine-1,2-dicarboxylate
• CAS No: 869564-46-5
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 6799753
• PubChem ID: 57502028
• Update Time: 2025-10-28

1-Tert-butyl 2-methyl 5-hydroxypiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16857331
• Methyl 1-Boc-5-hydroxypiperidine-2-carboxylate
• SY260569
• Methyl (2S,5S)-1-Boc-5-hydroxypiperidine-2-carboxylate
• SB13140
• 1-(tert-butyl) 2-methyl (2S,5R)-5-hydroxypiperidine-1,2-dicarboxylate
• EN300-7420614
• P17725
• O1-tert-butyl O2-methyl 5-hydroxypiperidine-1,2-dicarboxylate
• 1,?2-?piperidinedicarboxyl?ic acid, 5-?hydroxy-?, 1-?(1,?1-?dimethylethyl) 2-?methyl ester
• MFCD24531759
• DB-132144
• AB91341
• XXC53874
• 1-O-tert-butyl 2-O-methyl 5-hydroxypiperidine-1,2-dicarboxylate
• O1-tert-butyl O2-methyl (2S,5R)-5-hydroxypiperidine-1,2-dicarboxylate
• CS-0052781
• 869564-46-5
• 1-(t-Butyl) 2-methyl 5-hydroxypiperidine-1,2-dicarboxylate
• 1,2-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester
• 1,2-PIPERIDINEDICARBOXYLIC ACID
• 1-TERT-BUTYL2-METHYL5-HYDROXYPIPERIDINE-1,2-DICARBOXYLATE
• 1-(tert-Butyl) 2-methyl 5-hydroxypiperidine-1,2-dicarboxylate
• 1-TERT-BUTYL 2-METHYL 5-HYDROXYPIPERIDINE-1,2-DICARBOXYLATE
• AS-54296
• AKOS037644731
• MFCD15071876
• O1-tert-Butyl O2-methyl cis-5-hydroxypiperidine-1,2-dicarboxylate
• AB91342
• 1822538-74-8
• O1-tert-butyl O2-methyl trans-5-hydroxypiperidine-1,2-dicarboxylate
• 1-Tert-butyl 2-methyl 5-hydroxypiperidine-1,2-dicarboxylate

• Inchi： 1S/C12H21NO5/c1-12(2,3)18-11(16)13-7-8(14)5-6-9(13)10(15)17-4/h8-9,14H,5-7H2,1-4H3
• InChI Key： SCKQPFVBRJQINF-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)C(C(=O)OC)CC1

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-Tert-butyl 2-methyl 5-hydroxypiperidine-1,2-dicarboxylate

Comprehensive Overview of 1-Tert-butyl 2-methyl 5-hydroxypiperidine-1,2-dicarboxylate (CAS No. 869564-46-5)

1-Tert-butyl 2-methyl 5-hydroxypiperidine-1,2-dicarboxylate (CAS No. 869564-46-5) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This piperidine derivative is recognized for its unique structural features, including a hydroxyl group at the 5-position and dual carboxylate functionalities. Its molecular framework makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The compound’s tert-butyl and methyl ester groups enhance its stability and solubility, which are critical for applications in medicinal chemistry. Researchers often employ 1-Tert-butyl 2-methyl 5-hydroxypiperidine-1,2-dicarboxylate as a building block for designing peptidomimetics or enzyme inhibitors, addressing current trends in targeted therapy and precision medicine. Its relevance has grown alongside advancements in AI-driven drug design, where computational models predict its interactions with biological targets.

In recent years, the demand for high-purity intermediates like 869564-46-5 has surged due to the rise of biopharmaceuticals and small-molecule therapeutics. This compound’s versatility aligns with industry needs for sustainable synthesis and green chemistry practices, topics frequently searched by professionals. Analytical techniques such as HPLC and NMR are commonly used to verify its purity, ensuring compliance with GMP standards.

Another key aspect of 1-Tert-butyl 2-methyl 5-hydroxypiperidine-1,2-dicarboxylate is its role in asymmetric synthesis, a hotspot in organic chemistry. The hydroxypiperidine core facilitates chiral induction, making it valuable for producing enantiomerically pure compounds. This addresses frequent queries about stereoselective reactions and catalyst optimization in academic forums.

From a commercial perspective, CAS No. 869564-46-5 is supplied by leading chemical manufacturers under stringent quality controls. Its applications extend to material science, where modified piperidine derivatives contribute to polymer stabilization and coating technologies. These interdisciplinary uses reflect its adaptability to evolving industrial demands.

In summary, 1-Tert-butyl 2-methyl 5-hydroxypiperidine-1,2-dicarboxylate exemplifies innovation in synthetic chemistry. Its multifaceted applications—from drug development to catalysis—underscore its importance in both research and industry. As scientific inquiries increasingly focus on molecular efficiency and eco-friendly processes, this compound remains a subject of ongoing exploration and optimization.